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Compound of Interest

Compound Name: 2,6-Dibromo-3,4,5-trimethylaniline

Cat. No.: B3150403

Disclaimer: As of November 2025, the crystal structure of 2,6-Dibromo-3,4,5-trimethylaniline
is not publicly available in crystallographic databases. This guide provides a detailed analysis
of the crystal structure of the closely related compound, 2,6-Dibromo-4-methylaniline, as a
representative example for researchers, scientists, and drug development professionals. The
methodologies and data presentation herein serve as a comprehensive template for the
analysis of similar halogenated anilines.

Introduction

Substituted anilines are fundamental building blocks in organic synthesis, with wide-ranging
applications in the pharmaceutical, agrochemical, and materials science sectors. The
introduction of halogen atoms and alkyl groups onto the aniline scaffold significantly influences
the molecule's steric and electronic properties, thereby dictating its reactivity and potential
applications. This technical guide focuses on the solid-state structure of 2,6-Dibromo-4-
methylaniline, a compound that serves as a valuable case study for understanding the
structural nuances of polysubstituted anilines. The data and protocols presented are derived
from single-crystal X-ray diffraction studies.

Physicochemical Properties

A summary of the key physicochemical properties for 2,6-Dibromo-4-methylaniline is provided
below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b3150403?utm_src=pdf-interest
https://www.benchchem.com/product/b3150403?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3150403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Chemical Formula C7H7Br2N
Molecular Weight 264.96 g/mol
Appearance Colorless needles
CAS Number 6968-24-7

Experimental Protocols

The determination of the crystal structure of 2,6-Dibromo-4-methylaniline involves a series of
precise experimental steps, from crystal preparation to data analysis.

Synthesis and Crystallization

The synthesis of 2,6-Dibromo-4-methylaniline is typically achieved through the direct
bromination of 4-methylaniline. The general procedure is as follows:

Dissolution: 4-methylaniline is dissolved in a suitable solvent, such as acetic acid.

e Bromination: A solution of bromine in the same solvent is added dropwise to the aniline
solution at a controlled temperature. The reaction is monitored until completion.

o Work-up: The reaction mixture is poured into water, and the resulting precipitate is collected
by filtration.

 Purification: The crude product is purified by recrystallization from a suitable solvent system,
such as an ethanol/water mixture, to yield single crystals suitable for X-ray diffraction.[1]

X-ray Data Collection and Structure Refinement

The crystallographic data for 2,6-Dibromo-4-methylaniline were collected using a single-crystal
X-ray diffractometer.

o Crystal Mounting: A single crystal of suitable size and quality is mounted on a goniometer
head.
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» Data Collection: The crystal is maintained at a low temperature (e.g., 200 K) to minimize
thermal vibrations. X-ray diffraction data are collected using monochromatic radiation (e.qg.,
Mo Ka).

o Data Reduction: The collected diffraction intensities are processed to correct for various

factors, including absorption.

o Structure Solution and Refinement: The crystal structure is solved using direct methods and
refined by full-matrix least-squares on F2. All non-hydrogen atoms are refined anisotropically.
Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

The workflow for determining the crystal structure is illustrated in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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